Cas no 953718-27-9 (4-[1-(Methylamino)ethyl]benzonitrile)

• Product Name: 4-[1-(Methylamino)ethyl]benzonitrile
• CAS No: 953718-27-9
• MF: C₁₀H₁₂N₂
• MW: 160.215682029724
• CID: 2123320
• PubChem ID: 16781587
• Update Time: 2024-03-01

4-[1-(Methylamino)ethyl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(1-(methylamino)ethyl)benzonitrile
• Benzonitrile, 4-[1-(methylamino)ethyl]-
• 4-[1-(METHYLAMINO)ETHYL]BENZONITRILE
• ZYDCWMILCKQXDE-UHFFFAOYSA-N
• 4-[1-(Methylamino)ethyl]benzonitrile

• Inchi： 1S/C10H12N2/c1-8(12-2)10-5-3-9(7-11)4-6-10/h3-6,8,12H,1-2H3
• InChI Key： ZYDCWMILCKQXDE-UHFFFAOYSA-N
• SMILES： N(C)C(C)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 160.100048391g/mol
• Monoisotopic Mass: 160.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.8
• XLogP3: 1.4